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Compound of Interest

Compound Name: 2-Ethynylphenol

Cat. No.: B1266645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-ethynylphenol (CAS No. 5101-
44-0), a versatile organic compound with applications in the pharmaceutical and chemical
industries. This document outlines its chemical and physical properties, detailed safety and
handling protocols, and available toxicological data.

Chemical and Physical Properties

2-Ethynylphenol, also known as (2-hydroxyphenyl)acetylene, is a phenol derivative
characterized by an ethynyl group at the ortho position. This substitution imparts unique
reactivity, making it a valuable intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of 2-Ethynylphenol

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1266645?utm_src=pdf-interest
https://www.benchchem.com/product/b1266645?utm_src=pdf-body
https://www.benchchem.com/product/b1266645?utm_src=pdf-body
https://www.benchchem.com/product/b1266645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Formula CsHeO
Molecular Weight 118.13 g/mol
CAS Number 5101-44-0
Appearance Not explicitly s.tat.ed, but
handled as a liquid.
Melting Point 19 °C
Boiling Point 200.9 °C at 760 mmHg
Flash Point 87.4°C
Density 1.12 g/cm3

Vapor Pressure

0.223 mmHg at 25°C

Refractive Index

1.589

pKa

8.62 + 0.30 (Predicted)

Safety and Hazard Information

2-Ethynylphenol is classified as a hazardous substance and requires careful handling to

minimize exposure risks. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides the following hazard statements based on available data.

Table 2: GHS Hazard Classification for 2-Ethynylphenol

Hazard Class

Hazard Statement

Acute toxicity, oral

H302: Harmful if swallowed

Skin corrosion/irritation

H315: Causes skin irritation

Serious eye damage/eye irritation

H318: Causes serious eye damage

Specific target organ toxicity, single exposure;

Respiratory tract irritation

H335: May cause respiratory irritation
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2.1. Precautionary Measures and Personal Protective Equipment (PPE)

Given the hazardous nature of 2-ethynylphenol, strict adherence to safety protocols is
mandatory.

o Engineering Controls: Work with 2-ethynylphenol should be conducted in a well-ventilated
laboratory, preferably within a chemical fume hood, to minimize inhalation exposure.

e Personal Protective Equipment:

o Eye Protection: Chemical safety goggles and a face shield are essential to protect against
splashes that can cause serious eye damage.

o Skin Protection: Wear impervious gloves (e.g., nitrile or neoprene) and a lab coat to
prevent skin contact.

o Respiratory Protection: If working outside a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.

2.2. First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 In case of skin contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.

« If inhaled: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

2.3. Storage and Handling

Store 2-ethynylphenol in a tightly sealed container in a cool, dry, and well-ventilated area
away from incompatible substances such as strong oxidizing agents. It is recommended to
store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.
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2.4. Disposal Considerations

Dispose of 2-ethynylphenol and its containers in accordance with local, regional, and national
regulations. Do not allow the chemical to enter drains or waterways.

Toxicological Information

While specific LD50 and LC50 values for 2-ethynylphenol are not readily available in the
searched literature, the GHS classifications indicate a significant potential for acute oral toxicity,
skin and eye irritation, and respiratory tract irritation. The following sections detail the general
experimental protocols for assessing these toxicological endpoints.

Experimental Protocols
4.1. Synthesis of 2-Ethynylphenol

A common method for the synthesis of 2-ethynylphenol involves the Sonogashira coupling of
a protected 2-halophenol with a suitable acetylene source, followed by deprotection. A
representative, though not specific to 2-ethynylphenol, procedure is outlined below.

Workflow for the Synthesis of Ethynylphenols
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Caption: General workflow for the synthesis of 2-ethynylphenol via Sonogashira coupling.
4.2. Toxicological Testing Methodologies

The following are generalized protocols based on OECD guidelines for assessing the key
toxicological endpoints of 2-ethynylphenol.

4.2.1. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1266645?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266645?utm_src=pdf-body
https://www.benchchem.com/product/b1266645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Dermal Irritation Testing
Animal Preparation
(Rabbit, shaved skin)

i

Application of 2-ethynylphenol
(0.5 mL or 0.5 g) to a small area of skin

i

Exposure Period
(Up to 4 hours under a gauze patch)

i

Observation Period
(1, 24, 48, and 72 hours post-removal)
(Scoring of Erythema and Edema

(Classification of Irritancy)

Click to download full resolution via product page

Caption: Standardized workflow for an acute dermal irritation study.
4.2.2. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)
This test assesses the potential of a substance to cause serious eye damage or irritation.

Experimental Workflow for Eye Irritation Testing
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Animal Selection
(Albino rabbit)

(Pre-test Eye Examinatior)

Instillation of 2-ethynylphenol
(0.1 mL) into the conjunctival sac

Initial Observation
(1, 24, 48, and 72 hours)

i

Extended Observation
(Up to 21 days for reversibility)

i

(Scoring of Corneal Opacity, Iritis, and Conjunctivitis)

(Classiﬁcation of Irritancy)
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Caption: Standardized workflow for an acute eye irritation study.

Potential Biological Activities and Applications

While comprehensive biological studies on 2-ethynylphenol are limited in the public domain,
related ethynylphenyl compounds have been investigated for various therapeutic applications.
For instance, ethynylphenyl carbonates and carbamates have been explored as dual-action
acetylcholinesterase inhibitors and anti-inflammatory agents. Phenolic compounds, in general,
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are known for their diverse biological activities, and the ethynyl group can serve as a reactive
handle for further chemical modifications, making 2-ethynylphenol an attractive starting
material for drug discovery programs. Its use as a chemical intermediate in the production of
resins, adhesives, and plastics has also been noted.

Logical Relationship of 2-Ethynylphenol in Drug Discovery
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Caption: The role of 2-ethynylphenol as a building block in a typical drug discovery workflow.

This guide is intended to provide a summary of the available information on 2-ethynylphenol
for research and development purposes. It is crucial to consult the original Material Safety Data
Sheet (MSDS) and relevant regulatory guidelines before handling this chemical. All
experimental work should be conducted by trained personnel in a suitably equipped facility.

» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethynylphenol:
Properties, Safety, and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266645#2-ethynylphenol-msds-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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